Cas no 88326-51-6 (cyclopent-3-ene-1,1-dicarboxylic acid)

• Product Name: cyclopent-3-ene-1,1-dicarboxylic acid
• CAS No: 88326-51-6
• MF: C₇H₈O₄
• MW: 156.136022567749
• MDL: MFCD20638529
• CID: 732209
• PubChem ID: 274420
• Update Time: 2025-05-20

cyclopent-3-ene-1,1-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1,1-dicarboxylicacid
• cyclopent-3-ene-1,1-dicarboxylic acid
• NSC 120465
• 3-cyclopentene-1,1-dicarboxylic acid
• NSC120465
• MFCD20638529
• NSC-120465
• SCHEMBL2358074
• cyclopent-3-ene-1,1-dicarboxylicacid
• AKOS022635435
• 88326-51-6
• AS-62511
• S11594
• DTXSID30298074
• DB-112568
• GSACUPQMFWTTOU-UHFFFAOYSA-N

• MDL： MFCD20638529
• Inchi： 1S/C7H8O4/c8-5(9)7(6(10)11)3-1-2-4-7/h1-2H,3-4H2,(H,8,9)(H,10,11)
• InChI Key： GSACUPQMFWTTOU-UHFFFAOYSA-N
• SMILES： O=C(C1(CC=CC1)C(O)=O)O

Computed Properties

• Exact Mass: 156.042
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.487
• Melting Point: NA
• Boiling Point: 387.8°Cat760mmHg
• Flash Point: 202.5°C
• Refractive Index: 1.577
• PSA: 74.60000
• LogP: 0.49200
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

cyclopent-3-ene-1,1-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cyclopent-3-ene-1,1-dicarboxylic acid

Cyclopent-3-ene-1,1-dicarboxylic Acid (CAS No. 88326-51-6)

Cyclopent-3-ene-1,1-dicarboxylic acid (CAS No. 88326-51-6) is a cyclic dicarboxylic acid with a unique molecular structure that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its cyclopentene ring and two carboxylic acid groups attached to the same carbon atom, making it a valuable building block for various synthetic applications.

The molecular formula of cyclopent-3-ene-1,1-dicarboxylic acid is C₇H₈O₄, and its molecular weight is approximately 156.13 g/mol. The compound's structure provides it with several interesting properties, including high reactivity and the ability to form stable derivatives through various chemical reactions. These properties have made it an attractive candidate for use in the synthesis of pharmaceuticals, polymers, and other advanced materials.

In recent years, research on cyclopent-3-ene-1,1-dicarboxylic acid has focused on its potential applications in medicinal chemistry. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of cyclopent-3-ene-1,1-dicarboxylic acid exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond medicinal applications, cyclopent-3-ene-1,1-dicarboxylic acid has also been investigated for its use in polymer science. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry demonstrated that this compound can be polymerized to form poly(cyclopentene dicarboxylate), a material with excellent thermal stability and mechanical properties. These characteristics make it suitable for use in high-performance applications such as aerospace and automotive industries.

The synthesis of cyclopent-3-ene-1,1-dicarboxylic acid typically involves the cyclization of linear precursors followed by carboxylation reactions. One common method involves the reaction of cyclopentadiene with carbon dioxide under high pressure and temperature conditions. This process yields high purity cyclopent-3-ene-1,1-dicarboxylic acid, which can then be further modified through various chemical transformations to produce desired derivatives.

In terms of safety and handling, cyclopent-3-ene-1,1-dicarboxylic acid is generally considered safe when proper precautions are taken. However, like many organic compounds, it should be handled with care to avoid skin contact and inhalation. It is recommended to store the compound in a cool, dry place away from sources of heat or ignition.

The market demand for cyclopent-3-ene-1,1-dicarboxylic acid is expected to grow in the coming years due to its diverse applications in pharmaceuticals and advanced materials. Key players in the industry are investing heavily in research and development to explore new uses and improve synthesis methods for this compound. For example, a leading chemical company recently announced a partnership with an academic institution to develop more efficient catalysts for the production of cyclopent-3-ene-1,1-dicarboxylic acid.

In conclusion, cyclopent-3-ene-1,1-dicarboxylic acid (CAS No. 88326-51-6) is a versatile compound with significant potential in various scientific and industrial fields. Its unique structure and properties make it an important building block for the synthesis of novel pharmaceuticals and advanced materials. As research continues to uncover new applications and improve synthesis methods, the importance of this compound is likely to increase further.